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Compound of Interest

Compound Name: 5-Hydroxynicotinamide
CAS No.: 101512-21-4
Cat. No.: B022164
Get Quote
. J

An In-Depth Technical Guide to the Physicochemical Properties of 5-Hydroxynicotinamide

This technical guide provides a comprehensive overview of the core physicochemical
properties of 5-Hydroxynicotinamide, tailored for researchers, scientists, and professionals in
drug development. The document summarizes key quantitative data, details relevant
experimental methodologies, and presents a logical workflow for physicochemical
characterization.

Core Physicochemical Data

5-Hydroxynicotinamide is a pyridinecarboxamide derivative with potential biological activities.
Accurate characterization of its physicochemical properties is fundamental for its development
as a potential therapeutic agent, influencing its absorption, distribution, metabolism, and
excretion (ADME) profile.

The table below summarizes the available physicochemical data for 5-Hydroxynicotinamide.
It is important to note that while some properties have been computationally predicted or are
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available from chemical suppliers, specific experimental values for melting point, boiling point,
and pKa are not readily available in the public domain.

Property Value Source

5-hydroxypyridine-3- )
IUPAC Name ] PubChemLite[1]
carboxamide

Chemical Formula CeHeN202 Biosynth

Molecular Weight 138.13 g/mol Biosynth, CymitQuimica[2]
Biosynth, CymitQuimica[2],

CAS Number 101512-21-4 _
Hit2Lead[3]

Appearance White Crystalline Solid Manac Incorporated

LogP (Octanol-Water Partition )

o 0.13 Hit2Lead

Coefficient)

Predicted XlogP -0.6 PubChemLite[1]

Melting Point Not available

Boiling Point Not available

Aqueous Solubility Not available

pKa Not available

Experimental Protocols

The following sections detail generalized experimental protocols for determining the key
physicochemical properties of a solid amide like 5-Hydroxynicotinamide.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically
exhibit a sharp melting range of 0.5-1.0°C.

Methodology: Capillary Method[4][5][6]
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o Sample Preparation: A small amount of the dry, finely powdered 5-Hydroxynicotinamide is
packed into a capillary tube to a height of 2-3 mm.[6] The tube is tapped gently to ensure
tight packing.[4][6]

o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) is used.
e Measurement:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated rapidly to a temperature approximately 20°C below the expected
melting point.[6]

o The heating rate is then reduced to about 1-2°C per minute to allow for thermal
equilibrium.

o The temperature at which the first droplet of liquid appears is recorded as the start of the
melting range.

o The temperature at which the entire sample has completely liquefied is recorded as the
end of the melting range.[6]

o Purity Check: A broad melting range often indicates the presence of impurities. A mixed
melting point determination with an authentic standard can confirm the identity of the
compound.[4]

Boiling Point Determination
For solids that are stable at high temperatures, the boiling point can be determined, although it
is less commonly measured than the melting point.

Methodology: Distillation Method[7][8][9]

o Apparatus Setup: A small quantity of 5-Hydroxynicotinamide is placed in a micro-distillation
flask fitted with a condenser and a calibrated thermometer. The thermometer bulb should be
positioned so that its top is level with the bottom of the side-arm leading to the condenser.[8]
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» Heating: The flask is heated gently in a suitable heating bath (e.g., oil bath). Boiling chips are
added to ensure smooth boiling.[8]

o Measurement: The temperature is recorded when it stabilizes as the liquid boils and the
vapor condenses on the thermometer bulb. This stable temperature is the boiling point at the
recorded atmospheric pressure.[7][8]

e Pressure Correction: Since boiling point is dependent on pressure, the observed value may
need to be corrected to standard atmospheric pressure (760 mmHg).[9]

Aqueous Solubility Determination
Aqueous solubility is a crucial parameter for drug development, affecting bioavailability.
Methodology: Shake-Flask Method[10][11]

o Sample Preparation: An excess amount of solid 5-Hydroxynicotinamide is added to a
known volume of purified water (or a relevant buffer, e.g., PBS pH 7.4) in a sealed flask.

o Equilibration: The flask is agitated in a constant temperature bath (e.g., 25°C or 37°C) for a
sufficient period (typically 24-48 hours) to ensure equilibrium is reached between the
dissolved and undissolved solid.

o Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate
the saturated solution from the excess solid.

o Quantification: The concentration of 5-Hydroxynicotinamide in the clear, saturated aqueous
phase is determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

o Result: The solubility is expressed in units such as mg/mL or mol/L.

pKa Determination

The pKa, or acid dissociation constant, is critical for understanding a compound's ionization
state at different physiological pH values.

Methodology: Potentiometric Titration

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.youtube.com/watch?v=fRwkhboZ9Qk
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.youtube.com/watch?v=fRwkhboZ9Qk
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://chemhaven.org/che102/lab/che102_lab27_amine_amide_S22.pdf
https://www.moorparkcollege.edu/sites/moorparkcollege/files/media/pdf_document/2020/chem_11_expt13.pdf
https://www.benchchem.com/product/b022164/docs?utm_src=pdf-body#physicochemical-properties-of-5-hydroxynicotinamide
https://www.benchchem.com/product/b022164/docs?utm_src=pdf-body#physicochemical-properties-of-5-hydroxynicotinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Solution Preparation: A precise weight of 5-Hydroxynicotinamide is dissolved in a known
volume of deionized water, often with a co-solvent if solubility is low.

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI) or a
strong base (e.g., NaOH) while the pH is continuously monitored with a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added.

e pKa Calculation: The pKa is determined from the titration curve. For the titration of a base
with an acid, the pKa corresponds to the pH at the half-equivalence point. Sophisticated
software can be used to derive pKa values from the curve, especially for molecules with
multiple ionizable groups.

LogP (Octanol-Water Partition Coefficient)
Determination

LogP is a measure of a compound's lipophilicity, which influences its ability to cross biological
membranes.

Methodology: Shake-Flask Method[12][13]

» Phase Preparation: Equal volumes of n-octanol and water (or pH 7.4 buffer) are pre-
saturated with each other by vigorous mixing followed by separation.[12]

 Partitioning: A known amount of 5-Hydroxynicotinamide is dissolved in one of the phases
(typically the one in which it is more soluble). This solution is then combined with an equal
volume of the other pre-saturated phase in a separatory funnel.

o Equilibration: The mixture is shaken gently but thoroughly for a set period to allow the
compound to partition between the two phases until equilibrium is reached.[12]

e Phase Separation: The two phases (aqueous and octanol) are allowed to separate
completely.

» Quantification: The concentration of 5-Hydroxynicotinamide in each phase is accurately
measured using a suitable analytical technique like HPLC-UV.[13]
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o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of
this value.[13]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the comprehensive
physicochemical characterization of a novel chemical entity such as 5-Hydroxynicotinamide.
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Physicochemical Characterization Workflow for a Novel Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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